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Compound of Interest

Compound Name: Auphen

Cat. No.: B16322292

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of Auphen, a

potent aquaporin inhibitor, in cell culture experiments. The information is intended to guide

researchers in pharmacology, oncology, and drug discovery in utilizing Auphen for in vitro

studies.

Introduction
Auphen is a gold(III) complex that has been identified as a potent inhibitor of

aquaglyceroporins, particularly aquaporin-3 (AQP3) and aquaporin-7 (AQP7)[1]. These

membrane channels are involved in the transport of water, glycerol, and other small solutes,

and their overexpression has been implicated in the proliferation and metastasis of various

cancers. Auphen exerts its inhibitory effect through the interaction of its gold(III) ion with

cysteine residues, such as Cys40 in AQP3, and potentially methionine residues in AQP7[1][2]

[3]. By blocking these channels, Auphen disrupts cellular metabolism and can induce cell cycle

arrest, leading to an anti-proliferative effect on cancer cells[1].
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Auphen Solubility and Stock Solution Parameters
Parameter Value Reference

Solvent Dimethyl Sulfoxide (DMSO) [1]

Stock Solution Concentration 1 mM [1]

Storage Temperature -20°C [1]

Storage Duration Up to 1 month [1]

Thaw Cycles Maximum of three times

Reported IC50 Values for Auphen
Cell Line/Type IC50 Value (µM) Reference

Human Red Blood Cells

(hRBC)
0.8 ± 0.08 [2]

Experimental Protocols
Protocol 1: Preparation of Auphen Stock Solution (1
mM)
This protocol describes the preparation of a 1 mM stock solution of Auphen in DMSO.

Materials:

Auphen powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of Auphen powder into the tared tube.
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Calculate the volume of DMSO required to achieve a 1 mM concentration. (Note: The

molecular weight of Auphen ([Au(phen)Cl₂]Cl) is 531.02 g/mol ).

In a sterile environment (e.g., a laminar flow hood), add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the Auphen powder.

Vortex the tube until the Auphen is completely dissolved. Gentle warming in a 37°C water

bath can aid dissolution.

Aliquot the 1 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to one month.

Protocol 2: Dilution of Auphen Stock Solution for Cell
Culture Treatment
This protocol outlines the steps for diluting the 1 mM Auphen DMSO stock solution into cell

culture medium for treating cells. It is crucial to minimize the final DMSO concentration to avoid

solvent-induced cytotoxicity (typically ≤0.5%).

Materials:

1 mM Auphen in DMSO (from Protocol 1)

Pre-warmed complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile microcentrifuge tubes

Procedure:

Thaw an aliquot of the 1 mM Auphen stock solution at room temperature.

Perform serial dilutions of the 1 mM stock solution in pre-warmed complete cell culture

medium to achieve the desired final concentrations for your experiment.

To avoid precipitation, it is recommended to add the Auphen stock solution to the culture

medium dropwise while gently vortexing or swirling the tube. This facilitates rapid mixing
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and prevents localized high concentrations of DMSO.

Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture

medium as is present in the highest concentration of Auphen used.

Remove the existing medium from the cell culture plates and replace it with the medium

containing the desired concentrations of Auphen or the vehicle control.

Protocol 3: Cell Viability (MTT) Assay with Auphen in
MCF-7 Cells
This protocol describes a method to determine the cytotoxic effects of Auphen on the human

breast cancer cell line MCF-7 using the MTT assay.

Materials:

MCF-7 cells

Complete culture medium (DMEM with 10% FBS)

96-well cell culture plates

Auphen working solutions (prepared as in Protocol 2)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO (for formazan solubilization)

Microplate reader

Procedure:

Cell Seeding:

Trypsinize and count MCF-7 cells.
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Seed the cells into a 96-well plate at a density of 8 x 10³ cells per well in 100 µL of

complete culture medium.

Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

Compound Treatment:

After 24 hours, carefully remove the medium.

Add 100 µL of fresh medium containing serial dilutions of Auphen (e.g., 0.1, 0.5, 1, 5, 10,

25, 50 µM) to the respective wells.

Include wells with vehicle control (medium with the highest DMSO concentration used)

and untreated control (medium only).

Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

MTT Assay:

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate the plate for 4 hours at 37°C.

Carefully remove the medium containing MTT.

Add 100 µL of DMSO to each well to dissolve the purple formazan crystals.

Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

Absorbance Measurement:

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability relative to the untreated control.

Plot the percentage of cell viability against the Auphen concentration to determine the

IC50 value.
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Caption: Experimental workflow for in vitro studies with Auphen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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